Cas no 1159977-53-3 (Nicotinic Acid Methyl Ester 5-N-Methylnitrone)

• Product Name: Nicotinic Acid Methyl Ester 5-N-Methylnitrone
• CAS No: 1159977-53-3
• MF: C₉H₁₀N₂O₃
• MW: 194.187302112579
• CID: 4553554
• Update Time: 2025-10-29

Nicotinic Acid Methyl Ester 5-N-Methylnitrone Chemical and Physical Properties

Names and Identifiers

• Nicotinic Acid Methyl Ester 5-N-Methylnitrone
• WNUAISHOPGNAAY-IZZDOVSWSA-N

• Inchi： 1S/C9H10N2O3/c1-11(13)6-7-3-8(5-10-4-7)9(12)14-2/h3-6H,1-2H3/b11-6+
• InChI Key： WNUAISHOPGNAAY-IZZDOVSWSA-N
• SMILES： O(C([H])([H])[H])C(C1=C([H])N=C([H])C(/C(/[H])=[N+](\C([H])([H])[H])/[O-])=C1[H])=O

Additional information on Nicotinic Acid Methyl Ester 5-N-Methylnitrone

Nicotinic Acid Methyl Ester 5-N-Methylnitrone: A Comprehensive Overview

Nicotinic Acid Methyl Ester 5-N-Methylnitrone, identified by the CAS number 1159977-53-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and chemical synthesis. Recent studies have shed light on its properties, mechanisms, and potential uses, making it a subject of extensive research.

The chemical structure of Nicotinic Acid Methyl Ester 5-N-Methylnitrone comprises a methyl ester group attached to a nicotinic acid moiety, with a 5-nitroso substitution. This configuration imparts distinctive reactivity and stability to the molecule, which has been explored in various experimental setups. Researchers have found that the compound exhibits interesting electronic properties, making it a candidate for use in electronic materials and sensors.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of Nicotinic Acid Methyl Ester 5-N-Methylnitrone. These methods include multi-component reactions and catalytic processes that enhance yield and purity. The ability to synthesize this compound in large quantities has facilitated its application in diverse research areas, including medicinal chemistry and materials science.

In the realm of pharmacology, Nicotinic Acid Methyl Ester 5-N-Methylnitrone has shown promise as a precursor for bioactive molecules. Studies indicate that it may play a role in modulating cellular signaling pathways, potentially leading to novel therapeutic agents for conditions such as inflammation and neurodegenerative diseases. Its ability to interact with cellular receptors makes it a valuable tool in drug discovery efforts.

The environmental impact of Nicotinic Acid Methyl Ester 5-N-Methylnitrone is another area of active research. Scientists are investigating its biodegradation pathways and toxicity profiles to ensure its safe use and disposal. Preliminary findings suggest that the compound degrades under specific environmental conditions, minimizing its ecological footprint.

In conclusion, Nicotinic Acid Methyl Ester 5-N-Methylnitrone (CAS No. 1159977-53-3) stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical properties, coupled with recent research advancements, position it as a key player in future scientific endeavors.